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Compound of Interest

Compound Name: GSK-1070916

Cat. No.: B612190 Get Quote

Essential Safety and Handling Guide for GSK-
1070916
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

GSK-1070916, a potent and selective ATP-competitive inhibitor of Aurora B and Aurora C

kinases. Adherence to these procedures is essential to ensure personnel safety and prevent

environmental contamination.

Hazard Identification and Personal Protective
Equipment (PPE)
GSK-1070916 is classified as a potent compound with potential health risks. The primary

hazards include acute oral toxicity and irritation to the respiratory system, skin, and eyes.[1]

Therefore, stringent adherence to PPE protocols is mandatory.

Table 1: Required Personal Protective Equipment (PPE) for Handling GSK-1070916
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PPE Category Item
Specifications and
Rationale

Eye Protection
Safety Goggles with Side

Shields

To protect against splashes

and airborne particles. Must be

worn at all times in the

designated handling area.

Hand Protection
Double Nitrile Gloves

(Chemotherapy-rated)

Two pairs of gloves minimize

the risk of exposure due to

tears or permeation. Change

gloves frequently and

immediately if contaminated.

Body Protection
Disposable, Impermeable Lab

Coat or Gown

A solid-front, back-closing

gown provides a barrier

against spills. Cuffs should be

tucked into the inner gloves.

Respiratory Protection
NIOSH-approved N95 or

higher Respirator

Essential when handling the

compound as a powder

outside of a certified chemical

fume hood or biological safety

cabinet to prevent inhalation of

aerosolized particles.[2]

Foot Protection
Closed-toe Shoes and Shoe

Covers

To protect feet from spills and

prevent the tracking of

contaminants outside the work

area.

Operational Plan: Step-by-Step Handling
Procedures
A specific, detailed experimental protocol for weighing, reconstituting, and aliquoting GSK-
1070916 is not publicly available. The following guide is based on best practices for handling

potent, cytotoxic compounds.
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Preparation and Weighing
Designated Area: All handling of solid GSK-1070916 must be conducted in a designated

area, such as a certified chemical fume hood, a Class II Biosafety Cabinet (BSC), or a glove

box, to ensure containment.

Decontamination: Before starting, decontaminate the work surface with an appropriate

cleaning agent.

Don PPE: Put on all required PPE in the correct order (shoe covers, inner gloves, gown,

outer gloves, eye protection, and respirator if needed).

Weighing:

Use a dedicated, calibrated analytical balance inside the containment unit.

Handle the vial containing the powdered compound with care to avoid generating airborne

dust.

Carefully weigh the desired amount of GSK-1070916 onto weighing paper or into a tared

vial.

Clean the spatula and any other tools used with an appropriate solvent (e.g., 70% ethanol)

and wipe dry. Dispose of the wipe as hazardous waste.

Post-Weighing:

Securely cap the stock vial and the vial with the weighed compound.

Wipe the exterior of the vials with a decontaminating solution before removing them from

the containment unit.

Reconstitution and Aliquoting
Solvent Preparation: Prepare the required solvent (e.g., DMSO) in a separate container.

Reconstitution:
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Inside the containment unit, slowly add the solvent to the vial containing the weighed

GSK-1070916.

Cap the vial securely and mix by gentle vortexing or inversion until the compound is fully

dissolved. Avoid sonication, which can generate aerosols.

Aliquoting:

Dispense the desired volume of the stock solution into pre-labeled, sterile microcentrifuge

tubes or cryovials.

Use positive displacement pipettes to ensure accuracy and minimize aerosol generation.

Labeling: Clearly label all aliquots with the compound name, concentration, solvent, date of

preparation, and your initials.

Storage
Solid Compound: Store the powdered form of GSK-1070916 at -20°C in a tightly sealed

container.

Stock Solutions: Store stock solutions in a solvent such as DMSO at -80°C.[3] Avoid

repeated freeze-thaw cycles.

Disposal Plan
GSK-1070916 and all materials that have come into contact with it are considered cytotoxic

waste and must be disposed of according to institutional and local regulations.

Table 2: Disposal Procedures for GSK-1070916 Waste
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Waste Type Disposal Container and Procedure

Solid Waste

Yellow Cytotoxic Waste Container with a Purple

Lid: Includes contaminated gloves, gowns, shoe

covers, weighing paper, pipette tips, and wipes.

Liquid Waste

Rigid, Leak-proof Yellow Cytotoxic Waste

Container with a Purple Lid: Includes unused

stock solutions and contaminated solvents. Do

not discharge to the sewer.

Sharps Waste
Purple-lidded Sharps Container: Includes

contaminated needles, syringes, and glass vials.

All cytotoxic waste containers must be clearly labeled with the "Cytotoxic" symbol and a

description of the contents.[1] Waste should be collected by a licensed hazardous waste

disposal service for high-temperature incineration.[4]

Emergency Procedures
Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and water for at least 15 minutes. Seek medical attention.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.[1]

Spill:

Small Spill (<5g or 5mL): Absorb with an inert material (e.g., spill pads, vermiculite) and

place in a sealed container for cytotoxic waste disposal. Clean the area with a

decontaminating solution.
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Large Spill (>5g or 5mL): Evacuate the area and contact your institution's Environmental

Health and Safety (EHS) department immediately.

Workflow for Handling GSK-1070916
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GSK-1070916 Handling Workflow

Preparation

Compound Handling (in containment)

Post-Handling

1. Prepare Designated Area
(Fume Hood/BSC)

2. Don Full PPE

Proceed

3. Weigh Solid Compound

Enter Containment

4. Reconstitute with Solvent

5. Aliquot Stock Solution

6. Store Aliquots
(-80°C)

Exit Containment

7. Decontaminate Work Area

8. Dispose of Waste

9. Doff PPE
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Caption: Workflow for the safe handling of GSK-1070916.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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